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Compound of Interest

Compound Name: Brepocitinib P-Tosylate

Cat. No.: B15612361

Disclaimer: A specific Safety Data Sheet (SDS) for Brepocitinib P-Tosylate was not located
during the search. The following guidance is based on general best practices for handling
potent pharmaceutical compounds in a research laboratory setting and information from SDSs
of structurally related compounds. Researchers should always consult their institution's safety
office and perform a risk assessment before handling any new compound.

Brepocitinib P-Tosylate is a potent Janus kinase 1 (JAK1) and tyrosine kinase 2 (TYK2)
inhibitor. As with any potent, biologically active compound, careful handling is necessary to
minimize exposure and ensure a safe laboratory environment. The following provides essential
safety information, operational plans, and disposal guidance for researchers, scientists, and
drug development professionals.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize
exposure to Brepocitinib P-Tosylate, which is typically a powdered substance. The required
level of PPE depends on the specific laboratory activity and the potential for generating dust or
aerosols.[1][2][3]
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Operational and Disposal Plans

Receiving and Storage: Upon receipt, visually inspect the container for any damage or leaks in
a well-ventilated area. Brepocitinib P-Tosylate should be stored in a tightly sealed container
in a cool, dry, and well-ventilated area, away from incompatible materials such as strong
oxidizing agents.

Weighing and Solution Preparation: All handling of powdered Brepocitinib P-Tosylate that
could generate dust must be performed in a certified chemical fume hood or a ventilated
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balance enclosure to prevent inhalation exposure. Use anti-static weigh paper or boats to
minimize dispersal of the powder. When preparing solutions, add the solvent to the powder
slowly to avoid splashing.

Disposal: All waste materials contaminated with Brepocitinib P-Tosylate, including empty
containers, disposable PPE, and cleaning materials, should be considered hazardous waste.[4]
Dispose of this waste in clearly labeled, sealed containers in accordance with local, state, and
federal regulations. Do not dispose of down the drain or in regular trash.

Spill Cleanup Protocol

In the event of a small spill of powdered Brepocitinib P-Tosylate, follow these steps to ensure
safe and effective cleanup:[4][5][6][7]

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to
the spill area.

o Don Appropriate PPE: At a minimum, wear the PPE designated for high-risk activities,
including a NIOSH-approved respirator, chemical safety goggles, a face shield, a disposable
gown, and two pairs of nitrile gloves.

o Contain the Spill: Gently cover the spill with absorbent pads or paper towels to prevent
further dispersal of the powder. If the spill is larger, create a dike around it with an inert
absorbent material.[8]

e Clean the Spill:

o Carefully place the absorbent material used to cover the spill into a labeled hazardous
waste bag.

o Gently sweep the remaining powder into a dustpan, taking care not to create airborne
dust. Place the collected powder into the hazardous waste bag.

o Wipe the spill area with a wet paper towel or absorbent pad to remove any remaining
residue. Place the used cleaning materials into the waste bag.
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» Decontaminate the Area: Wipe the spill area with a suitable laboratory detergent and then
rinse with water.

o Dispose of Waste: Seal the hazardous waste bag and place it in a designated hazardous
waste container.

o Doff PPE and Wash Hands: Remove PPE in the correct order to avoid cross-contamination
and wash hands thoroughly with soap and water.

Below is a logical workflow for handling a chemical spill of Brepocitinib P-Tosylate.

Initial Response Cleanup Post-Cleanup

[ Spill Occurs H Evacuate Area H Don High-Risk PPE Contain Spill ] [ Clean Spill ] [ Decontaminate Area Dispose of Waste H Doff PPE H Wash Hands ]

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Brepocitinib P-Tosylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. gerpac.eu [gerpac.eu]

2. pogo.ca [pogo.ca]

3. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]

4. chemkleancorp.com [chemkleancorp.com]

5. ehs.utk.edu [ehs.utk.edu]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15612361?utm_src=pdf-body
https://www.benchchem.com/product/b15612361?utm_src=pdf-body-img
https://www.benchchem.com/product/b15612361?utm_src=pdf-body
https://www.benchchem.com/product/b15612361?utm_src=pdf-custom-synthesis
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.pogo.ca/wp-content/uploads/2021/11/3.1.1-Personal-Protective-Equipment.pdf
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.chemkleancorp.com/how-to-clean-chemical-spill/
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

6. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware
[www1.udel.edu]

7. westlab.com [westlab.com]

8. ccny.cuny.edu [ccny.cuny.edu]

To cite this document: BenchChem. [Essential Safety and Handling Guidance for
Brepocitinib P-Tosylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612361#personal-protective-equipment-for-
handling-brepocitinib-p-tosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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